Cas no 81483-21-8 (Benzenesulfonic acid, 3-amino-4-mercapto-)

• Product Name: Benzenesulfonic acid, 3-amino-4-mercapto-
• CAS No: 81483-21-8
• MF: C₆H₇NO₃S₂
• MW: 205.254678964615
• CID: 703830
• PubChem ID: 13700183
• Update Time: 2025-04-19

Benzenesulfonic acid, 3-amino-4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-amino-4-mercapto-
• 3-amino-4-sulfanylbenzenesulfonic acid
• 4-sulfo-2-aminobenzenethiol
• SCHEMBL6515662
• DTXSID70547073
• 3-Amino-4-sulfanylbenzene-1-sulfonic acid
• 81483-21-8
• EN300-3025631

• Inchi： 1S/C6H7NO3S2/c7-5-3-4(12(8,9)10)1-2-6(5)11/h1-3,11H,7H2,(H,8,9,10)
• InChI Key： OQOSNFWADUEBEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)S)(=O)(=O)O

Computed Properties

• Exact Mass: 204.98673543g/mol
• Monoisotopic Mass: 204.98673543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives